1,4-Dimethylpyrrolidine-3-carboxylic acid
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Description
1,4-Dimethylpyrrolidine-3-carboxylic acid is a pyrrolidine derivative featuring methyl substituents at positions 1 and 4 and a carboxylic acid group at position 3. Applications likely span medicinal chemistry, catalysis, and material science, though specific uses are inferred from related analogs.
Properties
Molecular Formula |
C7H13NO2 |
|---|---|
Molecular Weight |
143.18 g/mol |
IUPAC Name |
1,4-dimethylpyrrolidine-3-carboxylic acid |
InChI |
InChI=1S/C7H13NO2/c1-5-3-8(2)4-6(5)7(9)10/h5-6H,3-4H2,1-2H3,(H,9,10) |
InChI Key |
MPKQWDPSMOPCAE-UHFFFAOYSA-N |
Canonical SMILES |
CC1CN(CC1C(=O)O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,4-Dimethylpyrrolidine-3-carboxylic acid can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the reaction of 1,4-dimethyl-2,5-dihydro-1H-pyrrole-3-carboxylic acid with a suitable cyclizing agent can yield the desired compound. The reaction conditions typically involve the use of a solvent such as ethanol or methanol, and the reaction is carried out at elevated temperatures to facilitate cyclization.
Industrial Production Methods
In an industrial setting, the production of 1,4-Dimethylpyrrolidine-3-carboxylic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product with the desired specifications.
Chemical Reactions Analysis
Types of Reactions
1,4-Dimethylpyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.
Substitution: The methyl groups and the carboxylic acid group can participate in substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.
Substitution: Reagents such as alkyl halides or acyl chlorides can be used in the presence of a base or acid catalyst.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols. Substitution reactions can lead to a variety of derivatives with different functional groups.
Scientific Research Applications
1,4-Dimethylpyrrolidine-3-carboxylic acid has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound can be used in the study of enzyme mechanisms and as a substrate in biochemical assays.
Industry: The compound can be used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.
Mechanism of Action
The mechanism of action of 1,4-Dimethylpyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Structural Isomers and Derivatives
The following table summarizes key differences between 1,4-dimethylpyrrolidine-3-carboxylic acid and its analogs:
Structural and Functional Differences
- Positional Isomerism: The 1,4-dimethyl isomer (target compound) differs from the 4,4-dimethyl analog (CAS 261896-35-9) in methyl group placement.
- Functional Group Variations :
- The 5-oxo derivative (CAS 42346-68-9) introduces a ketone group, increasing polarity and reactivity, making it a versatile intermediate in heterocyclic synthesis .
- Esterification, as in Ethyl 1-benzyl-4,4-dimethylpyrrolidine-3-carboxylate, enhances lipid solubility, favoring membrane permeability in drug design .
- Complex Substitutions : Compound 14{4,5} () incorporates a benzodioxole ring and trifluoromethylphenyl urea group, likely targeting enzyme inhibition (e.g., kinase or protease targets) due to its hydrogen-bonding and hydrophobic motifs .
Biological Activity
1,4-Dimethylpyrrolidine-3-carboxylic acid (DMPCA) is a pyrrolidine derivative characterized by a five-membered nitrogen-containing ring with methyl groups at positions 1 and 4, and a carboxylic acid functional group at position 3. This unique structure contributes to its diverse biological activities and potential applications in medicinal chemistry.
Research indicates that DMPCA interacts with specific molecular targets, influencing various biological pathways. Its mechanism of action includes:
- Enzyme Inhibition : DMPCA may inhibit the activity of certain enzymes, such as DNA polymerases, which are crucial for DNA replication and repair processes.
- Receptor Interaction : The compound's structure allows it to bind to neurotransmitter receptors, potentially affecting neurotransmission and metabolic pathways.
- Cell Growth Modulation : DMPCA has been shown to suppress cell growth while enhancing glucose uptake and ATP production in certain cell lines, indicating its role in metabolic regulation .
Biological Activities
DMPCA exhibits several notable biological activities:
- Anticancer Properties : It has demonstrated potential in inhibiting cancer cell proliferation through various mechanisms, including apoptosis induction and metabolic modulation.
- Neuroprotective Effects : The compound may protect neuronal cells from oxidative stress and apoptosis, suggesting its utility in neurodegenerative disease models.
- Anti-inflammatory Activity : DMPCA has been studied for its ability to modulate inflammatory pathways, which could be beneficial in treating chronic inflammatory diseases.
Case Studies
Several studies highlight the biological significance of DMPCA:
- Cell Culture Studies : In a controlled environment, DMPCA was found to enhance monoclonal antibody production while maintaining cell viability. This was achieved by suppressing unwanted cell growth and increasing glucose uptake rates .
- Enzyme Inhibition Research : A study reported that DMPCA derivatives exhibited significant inhibition of arginase enzymes, with IC50 values indicating high potency compared to existing inhibitors. This suggests potential therapeutic applications in conditions related to arginine metabolism .
- Synthesis and Derivative Research : The structural modification of DMPCA has led to the discovery of derivatives with enhanced biological activities. These modifications often improve pharmacological properties or introduce new mechanisms of action.
Comparative Analysis
The following table summarizes the structural characteristics and unique features of DMPCA compared to similar compounds:
| Compound Name | Structure Characteristics | Unique Features |
|---|---|---|
| 1,4-Dimethylpyrrolidine-3-carboxylic acid | Methyl groups at positions 1 and 4; carboxylic acid at position 3 | Unique substitution pattern enhances biological activity |
| Proline | Amino acid with a pyrrolidine ring | Essential for protein synthesis |
| Pyrrolidine | Parent compound with a five-membered nitrogen ring | Found in various biologically active molecules |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
